![molecular formula C7H11Cl4NO2 B1440767 4-Piperidinyl 2,2,2-trichloroacetate hydrochloride CAS No. 1219948-49-8](/img/structure/B1440767.png)
4-Piperidinyl 2,2,2-trichloroacetate hydrochloride
Overview
Description
4-Piperidinyl 2,2,2-trichloroacetate hydrochloride (4-PTCA-HCl) is a synthetic compound that has been used in a variety of scientific research applications. It is a compound of piperidine and trichloroacetate, and is used as a reagent in organic synthesis. 4-PTCA-HCl has been studied for its potential use in a number of biochemical and physiological processes, as well as its advantages and limitations for laboratory experiments.
Scientific Research Applications
Synthesis and Catalytic Applications
One-pot Synthesis of Piperidines
Trichloroacetic Acid (TCA) is utilized as an efficient catalyst for synthesizing highly functionalized piperidines through a one-pot, five-component reaction. This method provides good yields, simple procedures, and short reaction times without the need for column chromatography, indicating the versatility of trichloroacetate derivatives in organic synthesis (Hazeri & Fereidooni, 2015).
Molecular Structure Analysis
Crystal Structure of Piperidine Derivatives
Studies on the crystal and molecular structure of 4-piperidinecarboxylic acid hydrochloride reveal detailed insights into its conformation and interactions. The piperidine ring adopts a chair conformation, and the molecule forms hydrogen bonds and electrostatic interactions, providing foundational knowledge for designing molecules with specific properties (Szafran, Komasa, & Bartoszak-Adamska, 2007).
Chemical Interaction Studies
Complex Formation with Chloroacetic Acid
Research on the complex of piperidine-4-carboxylic acid with chloroacetic acid, using X-ray diffraction and spectroscopic methods, highlights the hydrogen bonding and spectroscopic properties of such complexes. This understanding aids in the development of new compounds with desired chemical and physical characteristics (Komasa et al., 2008).
Potential Antibacterial Agents
Antibacterial Triazines
A study synthesized a series of triazine derivatives containing the piperidinyl moiety, which were evaluated for their antibacterial activity. These compounds, through a straightforward synthetic protocol, highlight the potential of piperidinyl derivatives as antibacterial agents, demonstrating the application of 4-Piperidinyl trichloroacetate hydrochloride in medicinal chemistry (Patel et al., 2012).
properties
IUPAC Name |
piperidin-4-yl 2,2,2-trichloroacetate;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10Cl3NO2.ClH/c8-7(9,10)6(12)13-5-1-3-11-4-2-5;/h5,11H,1-4H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZRAFFPOPQWEOU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1OC(=O)C(Cl)(Cl)Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11Cl4NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.0 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Piperidinyl 2,2,2-trichloroacetate hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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